Cas no 40497-74-3 ( )

• Product Name: &nbsp
• CAS No: 40497-74-3
• MF: C₁₈H₁₈N₄
• MW: 290.362323284149
• CID: 925840
• PubChem ID: 290049
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-N-benzhydrylpyridine-2,3,4-triamine
• AC1L6D28
• AC1Q4YRG
• AR-1K5250
• n4-(diphenylmethyl)pyridine-2,3,4-triamine
• NSC152642
• NSC-152642
• 40497-74-3
• DTXSID90302686
•  

• Inchi： 1S/C18H18N4/c19-16-15(11-12-21-18(16)20)22-17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12,17H,19H2,(H3,20,21,22)
• InChI Key： XYBPHUQXHXSNSN-UHFFFAOYSA-N
• SMILES： N(C1C=CN=C(C=1N)N)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 290.15334
• Monoisotopic Mass: 290.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 76.96
• LogP: 4.68290